Cas no 4505-16-2 (Methyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride)

• Product Name: Methyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
• CAS No: 4505-16-2
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• MDL: MFCD09997948
• CID: 1519768
• PubChem ID: 43865936
• Update Time: 2025-10-05

Methyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate,hydrochloride
• METHYL DIEXO-3-AMINO-7-OXA-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE HYDROCHLORIDE
• hydrochloride
• methyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• 4505-16-2
• methyl (1R,2S,3R,4S)-3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
• methyl (1R,2S,3R,4S)-3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
• MFCD09997948
• Methyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride

• MDL： MFCD09997948
• Inchi： 1S/C8H13NO3.ClH/c1-11-8(10)6-4-2-3-5(12-4)7(6)9;/h4-7H,2-3,9H2,1H3;1H/t4-,5+,6-,7+;/m1./s1
• InChI Key： LAFLJVAOWPFONY-VSLZZJKVSA-N
• SMILES： Cl.O1[C@H]2CC[C@@H]1[C@@H](C(=O)OC)[C@H]2N

Computed Properties

• Exact Mass: 207.06600
• Monoisotopic Mass: 207.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55000
• LogP: 1.16640